Cas no 1286263-56-6 (Tert-Butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate
• CAS No: 1286263-56-6
• MF: C₁₈H₂₇FN₂O₂
• MW: 322.417588472366
• CID: 4788208
• Update Time: 2025-08-05

Tert-Butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate
• tert-Butyl (1-(2-fluoro-4-methylbenzyl)piperidin-4-yl)carbamate
• Tert-Butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate

• Inchi： 1S/C18H27FN2O2/c1-13-5-6-14(16(19)11-13)12-21-9-7-15(8-10-21)20-17(22)23-18(2,3)4/h5-6,11,15H,7-10,12H2,1-4H3,(H,20,22)
• InChI Key： KYQQHMLINDKHGT-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1CN1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on Tert-Butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate

Tert-Butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 1286263-56-6, known as Tert-butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a piperidine ring, a fluoro-substituted aromatic group, and a tert-butyl carbamate moiety, making it a versatile candidate for various chemical and biological studies.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. Piperidine, a six-membered saturated ring containing one nitrogen atom, is a common structural motif in many bioactive compounds. The substitution pattern of the piperidine ring plays a crucial role in determining its pharmacological properties. In the case of Tert-butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate, the presence of a fluoro group at the 2-position and a methyl group at the 4-position on the benzene ring introduces steric and electronic effects that can influence its interaction with biological targets.

The tert-butyl carbamate group attached to the piperidine ring adds another layer of complexity to this molecule. Carbamates are widely used in pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. The tert-butyl substituent enhances the lipophilicity of the molecule, which can improve its bioavailability and permeability across biological membranes. This makes Tert-butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate an attractive candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of complex molecules like Tert-butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate. Researchers have employed various strategies, including Suzuki coupling, Buchwald-Hartwig amination, and Stille coupling, to construct the desired molecular architecture. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product.

The pharmacological profile of Tert-butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-ylcarbamate has been investigated in several preclinical studies. Experimental data suggest that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Its ability to modulate these pathways makes it a promising lead compound for anti-inflammatory drug development.

In addition to its enzymatic activity, Tert-butyl 1-(2-fluoro-4-methylbenzyl)piperidin-4-yli carbamate has shown selectivity towards specific receptors, further underscoring its potential as a therapeutic agent. Computational modeling studies have provided insights into its binding modes and interactions with target proteins, paving the way for structure-based drug design.

The synthesis and characterization of Tert-butlyl 1-(2-fluoro -4-methylbenzil) piperidin -4 - yl carbamate have been documented in several peer-reviewed journals. These studies emphasize the importance of rigorous analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography in confirming the molecular structure and purity of the compound.

Moreover, recent research has explored the metabolic stability and pharmacokinetic properties of this compound. Understanding its absorption, distribution, metabolism, and excretion (ADME) profile is crucial for evaluating its suitability as a drug candidate. Preliminary results indicate that Tert-butlyl 1-(2-fluoro -4-methylbenzil) piperidin - yl carbamate exhibits favorable pharmacokinetic characteristics, making it a viable option for further preclinical testing.

In conclusion, Tert-butlyl 1-(2-fluoro -4-methylbenzil) piperidin - yl carbamate (CAS No. 1286263 -56 -6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structure, combined with recent advancements in synthetic methods and pharmacological insights, positions it as an important player in drug discovery research.